![molecular formula C18H16ClNO2S2 B5084092 N-{2-[(4-chlorophenyl)thio]ethyl}-2-naphthalenesulfonamide](/img/structure/B5084092.png)
N-{2-[(4-chlorophenyl)thio]ethyl}-2-naphthalenesulfonamide
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Overview
Description
N-{2-[(4-chlorophenyl)thio]ethyl}-2-naphthalenesulfonamide, also known as compound 1, is a small molecule inhibitor that has gained significant attention in recent years due to its potential use in scientific research. This compound has been shown to have a high affinity for a specific protein target, making it a useful tool for studying various biological processes.
Mechanism of Action
The mechanism of action of N-{2-[(4-chlorophenyl)thio]ethyl}-2-naphthalenesulfonamide 1 involves the inhibition of a specific protein target. This protein target is involved in various biological processes, including cell growth and inflammation. By inhibiting this protein target, this compound 1 is able to modulate these processes and induce cell death in cancer cells. The exact mechanism of action of this compound 1 is still being studied, but it is believed to involve the disruption of protein-protein interactions.
Biochemical and Physiological Effects:
Compound 1 has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, this compound 1 has been shown to inhibit angiogenesis and induce autophagy. It has also been shown to have a neuroprotective effect, protecting neurons from oxidative stress. Additionally, this compound 1 has been shown to have a low toxicity profile, making it a safe option for scientific research.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-{2-[(4-chlorophenyl)thio]ethyl}-2-naphthalenesulfonamide 1 in lab experiments is its high affinity for a specific protein target. This makes it a useful tool for studying various biological processes. Additionally, the synthesis of this compound 1 has been optimized to yield high purity and high yield, making it a cost-effective option for scientific research. However, there are some limitations to the use of this compound 1 in lab experiments. One limitation is that it may not be effective in all cell lines or biological systems. Additionally, the exact mechanism of action of this compound 1 is still being studied, which may limit its use in certain applications.
Future Directions
There are a number of future directions for the use of N-{2-[(4-chlorophenyl)thio]ethyl}-2-naphthalenesulfonamide 1 in scientific research. One area of focus is in the development of new cancer therapies. Compound 1 has shown promise as a potential therapeutic agent for the treatment of cancer, and further research is needed to fully understand its potential in this area. Additionally, this compound 1 may have applications in the study of other diseases, such as cardiovascular disease and neurodegenerative disease. Further research is needed to fully understand the potential of this compound 1 in these areas. Finally, the development of new synthesis methods for this compound 1 may lead to improved purity and yield, making it an even more cost-effective option for scientific research.
Conclusion:
In conclusion, this compound, or this compound 1, is a small molecule inhibitor that has gained significant attention in recent years due to its potential use in scientific research. This this compound has been shown to have a high affinity for a specific protein target, making it a useful tool for studying various biological processes. While there are some limitations to the use of this compound 1 in lab experiments, its potential applications in cancer therapy, inflammation, and other areas make it a promising option for future research.
Synthesis Methods
The synthesis of N-{2-[(4-chlorophenyl)thio]ethyl}-2-naphthalenesulfonamide 1 involves a multi-step process that has been well-established in the literature. The first step involves the reaction of 2-naphthalenesulfonyl chloride with 2-aminoethanethiol to form the intermediate this compound 2. This is followed by the reaction of this compound 2 with 4-chlorobenzenethiol to form the final product, this compound 1. The synthesis of this compound 1 has been optimized to yield high purity and high yield, making it a cost-effective option for scientific research.
Scientific Research Applications
Compound 1 has been shown to have a high affinity for a specific protein target, making it a useful tool for studying various biological processes. One of the main applications of N-{2-[(4-chlorophenyl)thio]ethyl}-2-naphthalenesulfonamide 1 is in the study of cancer. It has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential therapeutic agent for the treatment of cancer. Additionally, this compound 1 has been used in the study of inflammation, as it has been shown to inhibit the production of inflammatory cytokines. Other potential applications of this compound 1 include the study of cardiovascular disease, neurodegenerative disease, and infectious diseases.
Properties
IUPAC Name |
N-[2-(4-chlorophenyl)sulfanylethyl]naphthalene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClNO2S2/c19-16-6-8-17(9-7-16)23-12-11-20-24(21,22)18-10-5-14-3-1-2-4-15(14)13-18/h1-10,13,20H,11-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPZUSTILCGJDPP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)NCCSC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClNO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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